Cas no 1797560-68-9 (N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide)

• Product Name: N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide
• CAS No: 1797560-68-9
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• CID: 5372837
• Update Time: 2025-10-29

N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide

• Inchi： 1S/C16H23N3O2S/c1-9-14(22-19-18-9)15(20)17-8-16(21-2)12-4-10-3-11(6-12)7-13(16)5-10/h10-13H,3-8H2,1-2H3,(H,17,20)
• InChI Key： VWIAHVHKHGVLDV-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2(OC)C3CC4CC2CC(C4)C3)=O)=C(C)N=N1

Additional information on N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide

Research Update on N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide (CAS: 1797560-68-9)

N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide (CAS: 1797560-68-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique adamantyl and thiadiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense research scrutiny.

The synthesis of N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to improve scalability and reproducibility, which is critical for further preclinical and clinical development. The compound's structural features, including the adamantyl group, contribute to its stability and bioavailability, while the thiadiazole ring enhances its interaction with biological targets.

Recent pharmacological studies have demonstrated that N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, in vitro assays have shown significant suppression of cyclooxygenase-2 (COX-2) activity, suggesting potential applications in anti-inflammatory therapies. Additionally, the compound has been evaluated for its neuroprotective properties, with preliminary data indicating its ability to cross the blood-brain barrier and modulate neuronal receptors.

In the context of drug development, the pharmacokinetic profile of N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide has been a focal point. Studies have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and a half-life conducive to once-daily dosing. These attributes position the compound as a viable candidate for further optimization and clinical trials.

Despite these promising findings, challenges remain in the development of N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide. Issues such as metabolic stability and potential off-target effects require further investigation. Researchers are actively exploring structural analogs and formulation strategies to address these limitations while enhancing therapeutic efficacy.

In conclusion, N-[(2-methoxy-2-adamantyl)methyl]-4-methylthiadiazole-5-carboxamide (CAS: 1797560-68-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, coupled with promising pharmacological properties, underscore its potential as a therapeutic agent. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and evaluate its clinical applicability. As research progresses, this compound may pave the way for novel treatments in inflammation, neurology, and beyond.